Cas no 139626-25-8 (7,10-Dioxa-3,14-diazahexadecane-5,12-diol, 2,2,15,15-tetramethyl-)

• Product Name: 7,10-Dioxa-3,14-diazahexadecane-5,12-diol, 2,2,15,15-tetramethyl-
• CAS No: 139626-25-8
• MF: C₁₆H₃₆N₂O₄
• MW: 320.46804523468
• CID: 1276371
• PubChem ID: 19878531
• Update Time: 2025-04-20

7,10-Dioxa-3,14-diazahexadecane-5,12-diol, 2,2,15,15-tetramethyl- Chemical and Physical Properties

Names and Identifiers

• 7,10-Dioxa-3,14-diazahexadecane-5,12-diol, 2,2,15,15-tetramethyl-
• 1-(tert-butylamino)-3-[2-[3-(tert-butylamino)-2-hydroxypropoxy]ethoxy]propan-2-ol
• 2,2,15,15-TETRAMETHYL-7,10-DIOXA-3,14-DIAZAHEXADECANE-5,12-DIOL
• 139626-25-8
• SCHEMBL9645566
• DTXSID50600918

• Inchi： 1S/C16H36N2O4/c1-15(2,3)17-9-13(19)11-21-7-8-22-12-14(20)10-18-16(4,5)6/h13-14,17-20H,7-12H2,1-6H3
• InChI Key： KILMCZPSTWSPPO-UHFFFAOYSA-N
• SMILES： O(CCOCC(CNC(C)(C)C)O)CC(CNC(C)(C)C)O

Computed Properties

• Exact Mass: 320.26768
• Monoisotopic Mass: 320.26750763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.98